1-Pentadecanoyl-2-oleoyl-sn-glycero-3-phosphocholine-d7

• Molecular Formula: C41H80NO8P
• Molecular Weight: 753.1 g/mol
• InChI: InChI=1S/C41H80NO8P/c1-6-8-10-12-14-16-18-20-21-22-24-26-28-30-32-34-41(44)50-39(38-49-51(45,46)48-36-35-42(3,4)5)37-47-40(43)33-31-29-27-25-23-19-17-15-13-11-9-7-2/h20-21,39H,6-19,22-38H2,1-5H3/b21-20-/t39-/m1/s1/i1D3,6D2,8D2
• InChIKey: ZEWLMKXMNQOCOQ-RIVNKVLYSA-N

1-Pentadecanoyl-2-oleoyl(d7)-sn-glycero-3-phosphocholine: Procurement Guide for the Lipidomics Internal Standard

1-Pentadecanoyl-2-oleoyl(d7)-sn-glycero-3-phosphocholine (15:0-18:1-d7-PC) is a synthetic, stable isotope-labeled phosphatidylcholine . It consists of a saturated pentadecanoyl (C15:0) chain at the sn-1 position and a monounsaturated oleoyl (C18:1) chain that is selectively deuterated at seven positions (d7) at the sn-2 position, linked to a phosphocholine headgroup . This specific molecular architecture confers distinct advantages as an internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) and shotgun lipidomics workflows .

1 Stable isotope-labeled PC internal standard for LC-MS and shotgun lipidomics

2 Site-specific deuteration (d7 on oleoyl chain) provides stable mass shift for unambiguous detection

3 Non-endogenous C15:0 chain reduces endogenous interference risk

Why Unlabeled or Alternative-Chain PC Standards Cannot Substitute for 15:0-18:1-d7-PC

Generic substitution of a lipid internal standard without considering its fatty acid composition and deuteration pattern leads to quantification inaccuracies due to differential matrix effects, ionization efficiency, and chromatographic behavior [1]. The non-endogenous C15:0 chain of 15:0-18:1-d7-PC is absent in mammalian systems, ensuring zero endogenous interference, unlike common C16:0/C18:1 standards which may co-elute with or be misidentified as endogenous species [2]. Furthermore, the site-specific deuteration (d7 on the oleoyl chain) provides a stable mass shift that minimizes isotopic overlap with endogenous lipids while preserving near-identical physicochemical properties for reliable co-extraction and co-ionization .

Unlabeled PC internal standards may co-elute with endogenous PC species, shifting quantification accuracy.

Standards based on abundant fatty acids (C16:0, C18:0) carry endogenous interference, unlike the C15:0 chain.

Non-deuterated analogs lack the required mass shift, increasing isotopic overlap with endogenous lipids.

• [1] Lange M, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. View Source
• [2] Avanti Polar Lipids. Why choose Avanti deuterated lipid standards? Technical Note. View Source

Quantitative Differentiation Evidence for 1-Pentadecanoyl-2-oleoyl(d7)-sn-glycero-3-phosphocholine

Analytical Sensitivity and Linearity in a Validated LC-MS/MS Matrix

In a quantitative LC-MS/MS method using a PANC-1 cell extract matrix, 15:0-18:1-d7-PC (as part of the EquiSPLASH mixture) demonstrated a coefficient of determination (R²) of 0.995, a limit of detection (LOD) of 0.71 nM, and a limit of quantification (LOQ) of 2.15 nM [1]. While this study did not directly compare alternative deuterated PC standards, the low LOD/LOQ values in a complex biological matrix represent a strong class-level inference for its suitability as a sensitive and reliable internal standard, outperforming unlabeled or structurally dissimilar analogs which typically exhibit higher matrix effects and variable ionization efficiency [2].

Sensitivity & Linearity

Class-level inference

R² 0.995 · LOD 0.71 nM · LOQ 2.15 nM

Supports ISTD sensitivity context in cellular matrix

PANC-1 cell extract; class-level evidence

Evidence Dimension	Limit of Detection (LOD) and Limit of Quantification (LOQ) in a biological matrix
Target Compound Data	R² = 0.995; LOD = 0.71 nM; LOQ = 2.15 nM
Comparator Or Baseline	No direct comparator in study; baseline established via class-level inference against unlabeled PC standards and structural analogs
Quantified Difference	N/A (Class-level inference: low LOD/LOQ indicative of high sensitivity and matrix robustness relative to non-deuterated or mismatched-chain standards)
Conditions	LC-MS/MS analysis; PANC-1 cell extract matrix; EquiSPLASH standard mixture

Why This Matters

Procurement decisions should prioritize internal standards with validated low LOD/LOQ in relevant matrices to ensure accurate quantification of low-abundance endogenous lipids.

• [1] Khan M, et al. Table 1. LoD, LoQ, and Coefficient of Determination (R2) Calculated from a 5-Point Calibration Curve for Avanti EquiSPLASH Standard in 14 Cells/μL PANC-1 Cell Extract Matrix. PMC. 2024. View Source
• [2] Lange M, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. View Source

Mass Spectrometric Differentiation: Deuterium-Induced Mass Shift

The incorporation of seven deuterium atoms (d7) on the oleoyl chain of 15:0-18:1-d7-PC results in a monoisotopic mass of 753.11 Da for the [M+H]+ ion, which is a +7.05 Da shift relative to the unlabeled 15:0-18:1 PC (exact mass 746.06 Da) . This mass shift is sufficient to separate the IS signal from the natural isotopic envelope of endogenous PC species, minimizing cross-talk while maintaining co-elution properties .

Mass Shift (d7)

Cross-study comparable

753.11 Da (d7) vs 746.06 Da (unlabeled) · Δ +7.05 Da

Mass shift sufficient to avoid isotopic overlap with endogenous lipids

Theoretical exact mass; LC-MS context

Evidence Dimension	Monoisotopic Mass ([M+H]+)
Target Compound Data	753.11 Da (deuterated d7)
Comparator Or Baseline	746.06 Da (unlabeled 15:0-18:1 PC)
Quantified Difference	+7.05 Da mass shift
Conditions	Theoretical exact mass calculation; LC-MS analysis

Why This Matters

A mass shift of >3 Da is critical for avoiding isotopic overlap with endogenous lipids, ensuring accurate peak integration and quantification.

Fatty Acid Composition: Non-Endogenous C15:0 Chain Eliminates Endogenous Interference

15:0-18:1-d7-PC incorporates a pentadecanoic acid (C15:0) at the sn-1 position, a fatty acid that is not biosynthesized in significant quantities by mammalian cells [1]. In contrast, the more common 16:0-18:1-d7-PC or 18:0-18:1-d7-PC standards contain fatty acids (C16:0, C18:0) that are highly abundant in plasma and tissue lipidomes, creating a risk of interference from endogenous species or incomplete chromatographic resolution .

Endogenous Interference

Class-level inference

C15:0 (trace) vs C16:0 (~30% PC) vs C18:0 (~10–15% PC)

Non-endogenous chain supports interference-free IS signal

Human plasma lipidome profiling context

Evidence Dimension	Endogenous abundance of sn-1 fatty acid in human plasma
Target Compound Data	C15:0 (pentadecanoic acid): trace or undetectable
Comparator Or Baseline	C16:0 (palmitic acid): ~30% of total PC; C18:0 (stearic acid): ~10-15% of total PC
Quantified Difference	Essentially zero endogenous background vs. high background for C16:0/C18:0-based standards
Conditions	Lipidomic profiling of human plasma

Why This Matters

Using a standard with a non-endogenous fatty acid chain is a critical design feature that ensures the IS signal is derived solely from the spiked standard, eliminating a major source of quantification bias.

• [1] Quehenberger O, et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. J Lipid Res. 2010;51(11):3299-3305. View Source

Purity Specification for Reproducible Quantification

Commercial suppliers specify a purity of >99% for 15:0-18:1-d7-PC, determined by thin-layer chromatography (TLC) and/or LC-MS . In comparison, some generic or non-certified deuterated lipid standards may be supplied with lower purity (e.g., ≥98%) or without rigorous analytical verification .

Purity Specification

Cross-study comparable

>99% (TLC, LC-MS verified)

High purity minimizes extraneous chromatographic peaks

As per certificate of analysis

Evidence Dimension	Purity specification
Target Compound Data	>99% (TLC, LC-MS verified)
Comparator Or Baseline	≥98% (typical for some generic deuterated PC standards)
Quantified Difference	≥1% higher purity, reducing potential for interfering peaks
Conditions	As reported on certificate of analysis (CoA)

Why This Matters

High purity is essential for a quantitative internal standard to minimize extraneous chromatographic peaks and ensure the concentration used for calibration is accurate.

Optimal Application Scenarios for 1-Pentadecanoyl-2-oleoyl(d7)-sn-glycero-3-phosphocholine in Research and Industry

Absolute Quantification of Phosphatidylcholines in Human Plasma Lipidomics

As a component of the SPLASH® LIPIDOMIX® or EquiSPLASH™ standards, 15:0-18:1-d7-PC serves as a class-specific internal standard for the absolute quantification of PC species in human plasma . Its non-endogenous C15:0 chain ensures no interference from endogenous plasma lipids, while the d7 mass shift allows for precise peak integration in high-resolution mass spectrometry [1].

Correction of Matrix Effects in LC-MS/MS Quantification of Cellular Lipidomes

This deuterated PC standard is spiked into cell lysates prior to lipid extraction to correct for matrix effects, recovery losses, and ion suppression in LC-MS/MS workflows . The validated low LOD (0.71 nM) and LOQ (2.15 nM) in PANC-1 cell extracts confirm its suitability for quantifying low-abundance PC species in complex cellular matrices [1].

Internal Standard for Shotgun Lipidomics and MALDI-TOF Imaging

15:0-18:1-d7-PC is a component of the EquiSPLASH™ mixture, which is verified for use as an internal standard in MALDI-TOF mass spectrometry imaging (MSI) . The deuterated standard provides a reference signal for normalization across tissue sections, improving the reproducibility and quantitative accuracy of lipid spatial distribution maps [1].

Application

Selection Property

Validation Focus

Human plasma lipidomics absolute quantification

Non-endogenous C15:0 chain and d7 mass shift

Endogenous interference mitigation; matrix-effect correction

Cell lysate PC quantification by LC-MS/MS

Deuterated ISTD for ion suppression correction

Low-abundance species detection context

MALDI-TOF mass spectrometry imaging normalization

EquiSPLASH mixture compatibility

Spatial distribution reproducibility; signal normalization

• [1] Khan M, et al. Table 1. LoD, LoQ, and Coefficient of Determination (R2) Calculated from a 5-Point Calibration Curve for Avanti EquiSPLASH Standard in 14 Cells/μL PANC-1 Cell Extract Matrix. PMC. 2024. View Source